N,N-Dimethyl-alpha-(phenylmethyl)-2,3-dihydro-1,4-benzodioxin-6-methanamine hydrochloride

• CAS RN: 130397-02-3
• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N,N-dimethyl-2-phenylethanamine;hydrochloride
• InChI: InChI=1S/C18H21NO2.ClH/c1-19(2)16(12-14-6-4-3-5-7-14)15-8-9-17-18(13-15)21-11-10-20-17;/h3-9,13,16H,10-12H2,1-2H3;1H
• InChI Key: KGYIMPALTZMCJJ-UHFFFAOYSA-N
• SMILES: CN(C)C(CC1=CC=CC=C1)C2=CC3=C(C=C2)OCCO3.Cl
• synonyms: 1,4-Benzodioxin-6-methanamine, 2,3-dihydro-N,N-dimethyl-alpha-(phenylm ethyl)-, hydrochloride

Description

N,N-Dimethyl-alpha-(phenylmethyl)-2,3-dihydro-1,4-benzodioxin-6-methanamine hydrochloride, commonly known as PMMA, is a synthetic stimulant drug that belongs to the amphetamine class. It is a white crystalline powder that is similar in structure and effects to MDMA (ecstasy). PMMA was first synthesized in the 1970s and has since gained popularity in the recreational drug market due to its euphoric and stimulating effects. However,

Mechanism Of Action

PMMA acts as a releasing agent for dopamine, norepinephrine, and serotonin in the brain. It binds to the transporters for these neurotransmitters and causes them to release their stored neurotransmitters into the synapse. This results in an increase in the levels of these neurotransmitters in the brain, which produces the stimulating and euphoric effects of PMMA.

Biochemical And Physiological Effects

PMMA has been shown to increase heart rate, blood pressure, body temperature, and respiration rate in humans and animals. It also produces a sense of euphoria, increased energy, and heightened sensory perception. However, PMMA has been associated with adverse effects such as seizures, hyperthermia, and death.

Advantages And Limitations For Lab Experiments

PMMA has been used in laboratory experiments to study the effects of amphetamines on the brain and behavior. Its chemical structure and mechanism of action are similar to other amphetamines, making it a useful tool for studying these compounds. However, the adverse effects of PMMA limit its usefulness in certain experiments, and caution should be taken when working with this compound.

Future Directions

There are several future directions for research on PMMA. One area of interest is the development of new drugs that target the neurotransmitter systems affected by PMMA, with fewer adverse effects. Another area of research is the study of the long-term effects of PMMA on the brain and behavior, as well as its potential for addiction. Additionally, the use of PMMA in animal models to study the neurotoxicity of amphetamines and their effects on the brain could lead to new insights into the mechanisms of drug addiction and potential treatments.

Synthesis Methods

PMMA is synthesized by the reaction of piperonal with nitroethane, followed by reduction with lithium aluminum hydride. The resulting product is then treated with hydrochloric acid to form PMMA hydrochloride. This method of synthesis has been well-documented in scientific literature.

Scientific Research Applications

PMMA has been used in scientific research as a tool to study the effects of amphetamines on the brain and behavior. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which are neurotransmitters that play a role in mood, reward, and motivation. PMMA has also been used in animal models to study the neurotoxicity of amphetamines and their effects on the brain.